Cas no 6309-15-5 (1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)-)

1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)- structure
6309-15-5 structure
Product Name:1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)-
CAS No:6309-15-5
MF:C7H10O4
MW:158.151902675629
CID:518658
Update Time:2026-04-29

1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)-
    • 3,3,4,4-TETRAHYDROXYBENZYL
    • 3,3',4,4'-Tetrahydroxybenzil
    • 3,3',4,4'-tetrakis-hydroxybenzil
    • 3,4,3',4'-tetrahydroxybenzil

Computed Properties

  • Exact Mass: 157.05000
  • Monoisotopic Mass: 274.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.575
  • Boiling Point: 639.7°C at 760 mmHg
  • Flash Point: 354.7°C
  • Refractive Index: 1.72
  • PSA: 80.92000
  • LogP: -1.32150

1,2-Ethanedione,1,2-bis(3,4-dihydroxyphenyl)- Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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